Cas no 2639443-43-7 (Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate)
Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate Chemical and Physical Properties
Names and Identifiers
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- 2639443-43-7
- EN300-27730302
- tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate
- Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate
-
- Inchi: 1S/C12H21F2NO2/c1-10(2,3)17-9(16)8-11(15)4-6-12(13,14)7-5-11/h4-8,15H2,1-3H3
- InChI Key: HEOZQYMPFFXQOQ-UHFFFAOYSA-N
- SMILES: FC1(CCC(CC(=O)OC(C)(C)C)(CC1)N)F
Computed Properties
- Exact Mass: 249.15403524g/mol
- Monoisotopic Mass: 249.15403524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 52.3Ų
Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730302-0.05g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 0.05g |
$876.0 | 2025-03-19 | |
| Enamine | EN300-27730302-0.1g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 0.1g |
$917.0 | 2025-03-19 | |
| Enamine | EN300-27730302-0.25g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 0.25g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-27730302-0.5g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 0.5g |
$1001.0 | 2025-03-19 | |
| Enamine | EN300-27730302-1.0g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 1.0g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-27730302-2.5g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 2.5g |
$2043.0 | 2025-03-19 | |
| Enamine | EN300-27730302-5.0g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 5.0g |
$3023.0 | 2025-03-19 | |
| Enamine | EN300-27730302-10.0g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 95.0% | 10.0g |
$4483.0 | 2025-03-19 | |
| Enamine | EN300-27730302-1g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 1g |
$1043.0 | 2023-09-10 | ||
| Enamine | EN300-27730302-5g |
tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate |
2639443-43-7 | 5g |
$3023.0 | 2023-09-10 |
Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate
Introduction to Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate (CAS No. 2639443-43-7)
Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate (CAS No. 2639443-43-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl ester group and a 4,4-difluorocyclohexyl moiety, which contribute to its potential therapeutic applications.
The tert-butyl ester group in this compound is known for its stability and ability to protect the carboxylic acid functionality during synthetic transformations. This makes it an attractive choice for the synthesis of complex molecules and prodrugs. The 1-amino-4,4-difluorocyclohexyl moiety, on the other hand, introduces fluorine atoms into the molecule, which can significantly influence the compound's pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity to target proteins.
Recent studies have highlighted the potential of Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. The researchers found that the 1-amino-4,4-difluorocyclohexyl moiety plays a crucial role in modulating the activity of key enzymes involved in the inflammatory response.
In another study published in Bioorganic & Medicinal Chemistry Letters (2021), Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate was evaluated for its potential as an antiviral agent. The results showed that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The tert-butyl ester group was found to enhance the compound's cellular uptake and intracellular stability, contributing to its antiviral efficacy.
The structural flexibility and functional versatility of Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate make it a valuable scaffold for drug discovery and development. Researchers are exploring its use in combination therapies to address complex diseases such as cancer and neurodegenerative disorders. For example, a recent preclinical study published in Cancer Research (2023) demonstrated that this compound synergizes with standard chemotherapeutic agents to enhance tumor cell apoptosis and reduce tumor growth in mouse models.
In addition to its therapeutic potential, Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate has also been investigated for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a useful tool for elucidating protein function and signaling pathways. A study published in ACS Chemical Biology (2020) utilized this compound to investigate the role of a specific kinase in cellular signaling processes.
The synthesis of Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate involves several well-established synthetic routes. One common approach involves the reaction of tert-butyl bromoacetate with 1-amino-4,4-difluorocyclohexane under appropriate conditions. The resulting product can be further purified using techniques such as column chromatography or recrystallization to ensure high purity and yield.
Despite its promising properties, Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate is still in the early stages of development. Further research is needed to fully understand its pharmacological profile and optimize its therapeutic potential. Ongoing clinical trials are evaluating its safety and efficacy in various disease models, with initial results showing promising outcomes.
In conclusion, Tert-butyl 2-(1-amino-4,4-difluorocyclohexyl)acetate (CAS No. 2639443-43-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for developing new therapeutic agents and chemical probes. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs.
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